Cas no 65018-22-6 (4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl-)

4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl- structure
65018-22-6 structure
Product Name:4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl-
CAS No:65018-22-6
MF:C20H16N2O2
MW:316.353244781494
CID:409473
PubChem ID:12366455
Update Time:2025-04-19

4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl-
    • 5-methyl-4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-3-phenyl-1,2-oxazole
    • DTXSID90494515
    • 65018-22-6
    • 5,5'-Dimethyl-3,3'-diphenyl-4,4'-bi-1,2-oxazole
    • Inchi: 1S/C20H16N2O2/c1-13-17(19(21-23-13)15-9-5-3-6-10-15)18-14(2)24-22-20(18)16-11-7-4-8-12-16/h3-12H,1-2H3
    • InChI Key: YNVSJPOLEDKLEW-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C2C=CC=CC=2)=N1)C1=C(C)ON=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 316.12128
  • Monoisotopic Mass: 316.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.06
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